Cas no 1540497-19-5 (6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 1540497-19-5
• MF: C₁₁H₇ClN₂O₃
• MW: 250.63788151741
• CID: 5577617
• Update Time: 2025-06-15

6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 6-(3-chlorophenyl)-2,3-dihydro-3-oxo-
• 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

• Inchi： 1S/C11H7ClN2O3/c12-7-3-1-2-6(4-7)9-5-8(11(16)17)10(15)14-13-9/h1-5H,(H,14,15)(H,16,17)
• InChI Key： CKNRMOKPQOCAFH-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=CC(Cl)=C2)C=C1C(O)=O

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 1.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Comprehensive Overview of 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1540497-19-5)

In the realm of organic chemistry and pharmaceutical research, 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1540497-19-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridazine core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role in developing enzyme inhibitors and anti-inflammatory agents, aligning with current trends in drug discovery.

The molecular structure of 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid features a chlorophenyl substituent, which enhances its lipophilicity and binding affinity to biological targets. This attribute is critical in the design of small-molecule therapeutics, a hot topic in modern pharmacology. Recent studies highlight its potential in modulating kinase activity, a mechanism often explored in cancer research and autoimmune disease treatments. Such applications resonate with frequent searches like "pyridazine derivatives in medicine" or "chlorophenyl compounds for drug development."

From a synthetic perspective, CAS No. 1540497-19-5 is synthesized via multi-step organic reactions, including condensation and oxidation processes. Its carboxylic acid moiety allows for further derivatization, making it a valuable scaffold for medicinal chemistry. Industry professionals often query "synthesis of dihydropyridazine carboxylic acids" or "optimization of heterocyclic compound yields," reflecting the demand for efficient production methods. The compound’s stability under physiological conditions also positions it as a candidate for prodrug formulations, another trending area in pharmaceutical sciences.

Environmental and safety considerations are equally paramount. While 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is not classified as hazardous, its handling requires standard laboratory precautions. Discussions on "green chemistry approaches for heterocycles" and "sustainable synthesis of chlorophenyl derivatives" frequently intersect with this compound’s narrative, addressing eco-conscious research practices. Analytical techniques like HPLC and NMR are employed to ensure purity, a detail often searched by quality control specialists.

In conclusion, 6-(3-chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1540497-19-5) exemplifies the intersection of innovation and practicality in chemical research. Its relevance to drug discovery, coupled with its synthetic adaptability, ensures its continued prominence in scientific literature and industrial applications. For those exploring "pyridazine-based therapeutics" or "chlorophenyl compound applications," this compound offers a compelling case study.